Cas no 1379301-60-6 (3-amino-6-bromo-1-benzofuran-2-carbonitrile)

• Product Name: 3-amino-6-bromo-1-benzofuran-2-carbonitrile
• CAS No: 1379301-60-6
• MF: C₉H₅BrN₂O
• MW: 237.052800893784
• MDL: MFCD16657643
• CID: 1090599
• PubChem ID: 72183126
• Update Time: 2025-10-28

3-amino-6-bromo-1-benzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromobenzofuran-2-carbonitrile
• 3-amino-6-bromo-1-benzofuran-2-carbonitrile
• 2-Benzofurancarbonitrile, 3-amino-6-bromo-
• 1379301-60-6
• C9H5BrN2O
• EN300-253790
• AKOS022176164
• Z1269128678
• G39743
• DTXSID30858617

• MDL： MFCD16657643
• Inchi： 1S/C9H5BrN2O/c10-5-1-2-6-7(3-5)13-8(4-11)9(6)12/h1-3H,12H2
• InChI Key： UDEDNRWYHFARBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C#N)OC=2C=1)N

Computed Properties

• Exact Mass: 235.95853g/mol
• Monoisotopic Mass: 235.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63Ų

Additional information on 3-amino-6-bromo-1-benzofuran-2-carbonitrile

Introduction to 3-amino-6-bromo-1-benzofuran-2-carbonitrile (CAS No. 1379301-60-6)

3-amino-6-bromo-1-benzofuran-2-carbonitrile (CAS No. 1379301-60-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a benzofuran core substituted with an amino group, a bromine atom, and a nitrile group, making it a versatile intermediate for the synthesis of various bioactive molecules. The structural arrangement of these functional groups imparts unique chemical properties that make it valuable for designing novel therapeutic agents.

The benzofuran scaffold is a prominent motif in natural products and pharmaceuticals, known for its role in biological activities ranging from anti-inflammatory to anticancer effects. The presence of the amino group at the 3-position and the bromine atom at the 6-position introduces reactivity that allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. Additionally, the nitrile group at the 2-position contributes to the molecule's solubility and reactivity in various synthetic pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their structural diversity and biological efficacy. Studies have demonstrated that modifications on the benzofuran ring can significantly alter pharmacokinetic and pharmacodynamic properties, making compounds like 3-amino-6-bromo-1-benzofuran-2-carbonitrile promising candidates for further investigation.

In particular, research has focused on leveraging the reactivity of the amino group and the bromine atom for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of additional functional groups or side chains, enhancing the binding affinity to biological targets. For instance, studies have shown that arylating or alkylating the amino group can yield derivatives with improved activity against certain enzymes or receptors.

The bromine atom at the 6-position of 3-amino-6-bromo-1-benzofuran-2-carbonitrile also plays a crucial role in its synthetic utility. It can be selectively modified through halogen exchange reactions or used as a handle for Suzuki-Miyaura cross-coupling, allowing for the integration of diverse aromatic systems into the benzofuran core. Such modifications are essential for optimizing drug-like properties such as lipophilicity, solubility, and metabolic stability.

The nitrile group on the other hand, not only influences solubility but also serves as a precursor for further functionalization via hydrolysis or reduction to carboxylic acids or amines, respectively. This adaptability makes 3-amino-6-bromo-1-benzofuran-2-carbonitrile a valuable building block in medicinal chemistry libraries.

Current research trends in pharmaceutical development emphasize the need for innovative scaffolds that combine multiple pharmacophores into a single molecule. The structural features of 3-amino-6-bromo-1-benzofuran-2-carbonitrile, including its benzofuran core, amino group, bromine substituent, and nitrile moiety, align well with these trends. By systematically modifying these functional groups, researchers aim to develop novel compounds with enhanced therapeutic profiles.

One notable area of investigation involves using 3-amino-6-bromo-1-benzofuran-2-carbonitrile as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing analogs of this compound that target specific kinase domains, scientists hope to develop more effective treatments with reduced side effects.

Another emerging application is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates new strategies for combating infections. The unique structure of 3-amino-6-bromo-1-benzofuran-2-carbonitrile suggests potential activity against bacterial enzymes or cellular processes critical for survival.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom, followed by functional group interconversions to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in drug discovery programs.

In conclusion,3-amino-6-bromo-1-benzofuran-2-carbonitrile (CAS No. 1379301-60-6) represents a promising intermediate in pharmaceutical chemistry due to its versatile structural features and synthetic accessibility. Its potential applications in developing kinase inhibitors and antimicrobial agents highlight its significance in ongoing research efforts aimed at addressing critical unmet medical needs.